Cas no 1361884-74-3 (3-(Chloromethyl)-2-(difluoromethyl)-5-methylpyridine-6-carboxaldehyde)

• Product Name: 3-(Chloromethyl)-2-(difluoromethyl)-5-methylpyridine-6-carboxaldehyde
• CAS No: 1361884-74-3
• MF: C₉H₈ClF₂NO
• MW: 219.615728378296
• CID: 4933467
• Update Time: 2025-10-28

3-(Chloromethyl)-2-(difluoromethyl)-5-methylpyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-(difluoromethyl)-5-methylpyridine-6-carboxaldehyde

• Inchi： 1S/C9H8ClF2NO/c1-5-2-6(3-10)8(9(11)12)13-7(5)4-14/h2,4,9H,3H2,1H3
• InChI Key： GDETVZQTBPLDPF-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C)=C(C=O)N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 2.1
• Topological Polar Surface Area: 30

Additional information on 3-(Chloromethyl)-2-(difluoromethyl)-5-methylpyridine-6-carboxaldehyde

3-(Chloromethyl)-2-(difluoromethyl)-5-methylpyridine-6-carboxaldehyde: A Comprehensive Overview

3-(Chloromethyl)-2-(difluoromethyl)-5-methylpyridine-6-carboxaldehyde, with the CAS number 1361884-74-3, is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, characterized by its unique structural features, has been the subject of numerous studies due to its potential applications in drug discovery and development.

The molecular structure of 3-(Chloromethyl)-2-(difluoromethyl)-5-methylpyridine-6-carboxaldehyde is composed of a pyridine ring substituted with a chloromethyl group, a difluoromethyl group, and a methyl group, along with a carboxaldehyde functional group. The presence of these substituents imparts distinct chemical properties to the molecule, making it an attractive candidate for various synthetic transformations and biological evaluations.

In recent years, the interest in fluorinated compounds has surged due to their unique properties and potential biological activities. The difluoromethyl group in 3-(Chloromethyl)-2-(difluoromethyl)-5-methylpyridine-6-carboxaldehyde is particularly noteworthy, as it can significantly influence the compound's reactivity and stability. Fluorine atoms are known for their strong electron-withdrawing effects, which can modulate the electronic properties of the molecule and enhance its pharmacological profile.

The chloromethyl group in 3-(Chloromethyl)-2-(difluoromethyl)-5-methylpyridine-6-carboxaldehyde provides an additional reactive site for further derivatization. This functional group can be readily converted into various other functionalities through nucleophilic substitution reactions, opening up a wide range of synthetic possibilities. For instance, the chloromethyl group can be transformed into an alcohol, an ether, or an amine, depending on the desired application.

The carboxaldehyde functional group in 3-(Chloromethyl)-2-(difluoromethyl)-5-methylpyridine-6-carboxaldehyde is another key feature that contributes to its synthetic utility. Aldehydes are highly reactive intermediates that can participate in a variety of chemical reactions, such as aldol condensations, imine formations, and reductive aminations. These reactions are fundamental to the synthesis of complex organic molecules and are widely used in the preparation of pharmaceuticals and other fine chemicals.

In the context of medicinal chemistry, 3-(Chloromethyl)-2-(difluoromethyl)-5-methylpyridine-6-carboxaldehyde has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors involved in various disease pathways. For example, research has demonstrated that compounds derived from this scaffold exhibit potent inhibitory activity against certain kinases and proteases, which are key targets in cancer therapy and antiviral drug discovery.

The biological activity of 3-(Chloromethyl)-2-(difluoromethyl)-5-methylpyridine-6-carboxaldehyde is not limited to enzyme inhibition. Studies have also investigated its effects on cellular processes such as apoptosis and cell cycle regulation. These findings suggest that this compound may have broader applications in the treatment of diseases characterized by aberrant cell growth and survival.

In addition to its potential therapeutic applications, 3-(Chloromethyl)-2-(difluoromethyl)-5-methylpyridine-6-carboxaldehyde has been used as a building block in the synthesis of more complex molecules with diverse biological activities. Its modular structure allows for easy modification and optimization, making it a valuable tool for medicinal chemists engaged in hit-to-lead and lead optimization efforts.

The synthetic accessibility of 3-(Chloromethyl)-2-(difluoromethyl)-5-methylpyridine-6-carboxaldehyde is another factor that contributes to its appeal. Several efficient synthetic routes have been reported for its preparation, including multistep sequences involving selective functional group transformations and metal-catalyzed cross-coupling reactions. These methods provide researchers with flexible strategies to access this compound on both small and large scales.

In conclusion, 3-(Chloromethyl)-2-(difluoromethyl)-5-methylpyridine-6-carboxaldehyde, CAS number 1361884-74-3, is a multifaceted compound with significant potential in both synthetic chemistry and medicinal applications. Its unique structural features and versatile reactivity make it an attractive candidate for further exploration and development. As research in this area continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, further solidifying its importance in the field.